Cas no 1993344-52-7 (trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol)
trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol
- (1S,2S)-2-((5-Chloro-2-methylphenyl)amino)cyclohexan-1-ol
- AKOS040823045
- trans-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol
- (1S,2S)-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol
- starbld0007356
- 1993344-52-7
- F6545-4426
-
- Inchi: 1S/C13H18ClNO/c1-9-6-7-10(14)8-12(9)15-11-4-2-3-5-13(11)16/h6-8,11,13,15-16H,2-5H2,1H3/t11-,13-/m0/s1
- InChI Key: PDMDCWBPCYDJDT-AAEUAGOBSA-N
- SMILES: ClC1C=CC(C)=C(C=1)N[C@H]1CCCC[C@@H]1O
Computed Properties
- Exact Mass: 239.1076919g/mol
- Monoisotopic Mass: 239.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 32.3Ų
trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6545-4426-0.25g |
trans-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol |
1993344-52-7 | 95%+ | 0.25g |
$211.0 | 2023-09-06 | |
| Life Chemicals | F6545-4426-0.5g |
trans-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol |
1993344-52-7 | 95%+ | 0.5g |
$223.0 | 2023-09-06 | |
| Life Chemicals | F6545-4426-1g |
trans-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol |
1993344-52-7 | 95%+ | 1g |
$235.0 | 2023-09-06 | |
| Life Chemicals | F6545-4426-2.5g |
trans-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol |
1993344-52-7 | 95%+ | 2.5g |
$514.0 | 2023-09-06 | |
| Life Chemicals | F6545-4426-5g |
trans-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol |
1993344-52-7 | 95%+ | 5g |
$778.0 | 2023-09-06 | |
| Life Chemicals | F6545-4426-10g |
trans-2-[(5-chloro-2-methylphenyl)amino]cyclohexan-1-ol |
1993344-52-7 | 95%+ | 10g |
$1096.0 | 2023-09-06 |
trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol
Introduction to trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol (CAS No. 1993344-52-7)
trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol (CAS No. 1993344-52-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Properties and Structure
trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol is a chiral compound with a molecular formula of C13H18ClNO. The compound features a cyclohexane ring substituted with an amino group and a 5-chloro-2-methylphenyl moiety. The trans configuration of the cyclohexane ring is crucial for its biological activity and pharmacological properties. The presence of the chlorine atom and the methyl group on the phenyl ring contributes to the compound's lipophilicity and stability, making it an attractive candidate for drug development.
Synthesis Methods
The synthesis of trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 5-chloro-2-methylbenzaldehyde with cyclohexanone in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. The resulting intermediate is then subjected to reductive amination to form the desired product. Recent advancements in asymmetric synthesis have also led to more efficient and enantioselective methods, which are crucial for producing pharmaceutically active enantiomers.
Biological Activities and Mechanisms of Action
trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol has been studied for its potential therapeutic effects in various biological systems. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. Additionally, studies have demonstrated that trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol can induce apoptosis and cell cycle arrest, further contributing to its antitumor effects.
Beyond its anticancer properties, trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol has also shown promise in other therapeutic areas. For instance, it has been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound appears to exert its neuroprotective effects by reducing oxidative stress and inflammation, which are key factors in the progression of these diseases.
Clinical Trials and Future Prospects
The potential clinical applications of trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. However, further research is needed to fully elucidate its safety and efficacy in human subjects.
In addition to its therapeutic potential, trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol is also being studied as a tool compound for understanding biological processes at the molecular level. Its ability to selectively modulate specific signaling pathways makes it a valuable reagent for researchers investigating disease mechanisms and developing new therapeutic strategies.
Conclusion
In conclusion, trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol (CAS No. 1993344-52-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing novel treatments for various diseases.
1993344-52-7 (trans-2-(5-chloro-2-methylphenyl)aminocyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)